(1,3-benzodioxol-5-ylmethyl)(1H-indol-3-ylmethyl)amine

• IUPAC Name: 1-(1,3-benzodioxol-5-yl)-N-(1H-indol-3-ylmethyl)methanamine
• InChI: InChI=1S/C17H16N2O2/c1-2-4-15-14(3-1)13(10-19-15)9-18-8-12-5-6-16-17(7-12)21-11-20-16/h1-7,10,18-19H,8-9,11H2
• InChI Key: FTZCCQIQPZISNY-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNCC3=CNC4=CC=CC=C43
• Molecular Formula: C17H16N2O2
• Molecular Weight: 280.32 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves various chemical strategies and precursors. For example, N-substituted sulfonamide derivatives of 1,3-benzodioxol-5-amine were synthesized by reacting 1,3-benzodioxol-5-amine with arylsulfonyl chlorides, followed by alkylation to achieve the desired compounds. These methods typically utilize IR, 1H-NMR, and EIMS for structural confirmation (Aziz‐ur‐Rehman et al., 2015). Similar approaches are used for the synthesis of various substituted amines and sulfonamides, showcasing the versatility and complexity of synthetic routes in targeting specific molecular architectures (Mekala et al., 2014).

Molecular Structure Analysis

Molecular structure analysis often involves computational and X-ray diffraction studies to elucidate the conformation and stability of compounds. For instance, the structural analysis of coordination compounds of similar molecules revealed the presence of multiple conformers and tautomers, highlighting the importance of such studies in understanding the molecular architecture and its implications on reactivity and properties (Téllez et al., 2013).

Chemical Reactions and Properties

Chemical reactions involving (1,3-benzodioxol-5-ylmethyl)(1H-indol-3-ylmethyl)amine and its derivatives often lead to the formation of compounds with varied biological activities. For example, the synthesis of benzylthio-1,2,4-triazol-4-amines from indole derivatives indicates the compound's potential as a precursor for Bcl-2 inhibitory anticancer agents, showcasing the chemical reactivity towards the development of therapeutically relevant molecules (Hamdy et al., 2013).

Physical Properties Analysis

The physical properties of related compounds, such as melting points, solubility, and crystalline structure, are crucial for understanding their behavior in different environments and for applications in material science and pharmaceuticals. The single-crystal X-ray diffraction analysis provides insight into the molecular and crystal structure, essential for designing compounds with desired physical properties (Kukuljan et al., 2016).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interaction with various biological targets, are fundamentally important. For example, the synthesis and evaluation of N-(3-(1H-indol-4-yl)-5-(2-methoxyisonicotinoyl)phenyl)methanesulfonamide as an antimitotic agent demonstrate the compound's chemical properties related to its biological activity (Shetty et al., 2011).